![molecular formula C13H20N2O2 B1464851 [1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-yl]methanamine CAS No. 1284483-40-4](/img/structure/B1464851.png)
[1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-yl]methanamine
Overview
Description
“[1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-yl]methanamine” is a chemical compound with the molecular formula C13H20N2O2 . It is a product offered by several chemical suppliers .
Synthesis Analysis
The synthesis of piperidone derivatives, which “[1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-yl]methanamine” is likely to be one, is a topic of interest in the field of organic chemistry . Piperidones serve as precursors to the piperidine ring, a common structure in many alkaloid natural products and drug candidates . Various catalysts have been employed in the synthesis of piperidones .
Molecular Structure Analysis
The molecular structure of “[1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-yl]methanamine” can be found in databases like PubChem . The compound has a molecular weight of 236.31 g/mol.
Physical And Chemical Properties Analysis
The physical and chemical properties of “[1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-yl]methanamine” can be found in databases like PubChem .
Scientific Research Applications
Antipsychotic Medication Development
The structural diversity of piperidine derivatives allows them to interact with central nervous system receptors, which is why they are investigated for their antipsychotic potential. They could contribute to the development of new medications with fewer side effects than current treatments.
Each of these applications represents a field where the compound “[1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-yl]methanamine” could potentially make a significant impact. Ongoing research and clinical trials will further elucidate the full scope of its utility in these areas .
properties
IUPAC Name |
[4-(aminomethyl)piperidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c1-9-7-12(10(2)17-9)13(16)15-5-3-11(8-14)4-6-15/h7,11H,3-6,8,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYFBTRPYFMECPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCC(CC2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-yl]methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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